Cas no 1391550-13-2 ((R)-2-(3-Bromophenyl)pyrrolidine hydrochloride)
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride
- (2R)-2-(3-Bromophenyl)pyrrolidine HCl
- (2R)-2-(3-bromophenyl)pyrrolidine;hydrochloride
- (R)-2-(3-bromophenyl)pyrrolidine HCl
- I11170
- (R)-2-(3-Bromophenyl)pyrrolidinehydrochloride
- AS-49517
- AKOS025395711
- (2R)-2-(3-BROMOPHENYL)PYRROLIDINE-HCL
- DB-234841
- (2R)-2-(3-bromophenyl)pyrrolidine hydrochloride
- 1391550-13-2
- Pyrrolidine, 2-(3-bromophenyl)-, hydrochloride (1:1), (2R)-
- MFCD12910615
-
- MDL: MFCD12910615
- Inchi: 1S/C10H12BrN.ClH/c11-9-4-1-3-8(7-9)10-5-2-6-12-10;/h1,3-4,7,10,12H,2,5-6H2;1H/t10-;/m1./s1
- InChI Key: CVYQYZJNUFUMJY-HNCPQSOCSA-N
- SMILES: BrC1=CC=CC(=C1)[C@H]1CCCN1.Cl
Computed Properties
- Exact Mass: 260.99199g/mol
- Monoisotopic Mass: 260.99199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294369-1g |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride |
1391550-13-2 | 95% | 1g |
$568 | 2023-02-18 | |
| abcr | AB460403-250 mg |
(2R)-2-(3-Bromophenyl)pyrrolidine HCl; . |
1391550-13-2 | 250mg |
€389.50 | 2023-04-22 | ||
| abcr | AB460403-1 g |
(2R)-2-(3-Bromophenyl)pyrrolidine HCl; . |
1391550-13-2 | 1g |
€950.50 | 2023-04-22 | ||
| TRC | B999183-2.5mg |
(R)-2-(3-Bromophenyl)Pyrrolidine Hydrochloride |
1391550-13-2 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B999183-5mg |
(R)-2-(3-Bromophenyl)Pyrrolidine Hydrochloride |
1391550-13-2 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B999183-25mg |
(R)-2-(3-Bromophenyl)Pyrrolidine Hydrochloride |
1391550-13-2 | 25mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM294369-1g |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride |
1391550-13-2 | 95% | 1g |
$568 | 2021-08-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR134-50mg |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride |
1391550-13-2 | 95% | 50mg |
493.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR134-200mg |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride |
1391550-13-2 | 95% | 200mg |
1236.0CNY | 2021-07-15 | |
| Alichem | A109008686-1g |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride |
1391550-13-2 | 95% | 1g |
494.90 USD | 2021-06-01 |
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride
Introduction to (R)-2-(3-Bromophenyl)pyrrolidine Hydrochloride (CAS No. 1391550-13-2)
(R)-2-(3-Bromophenyl)pyrrolidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1391550-13-2, this compound belongs to the pyrrolidine class and features a brominated phenyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties have positioned it as a valuable tool in medicinal chemistry, particularly in the exploration of novel therapeutic agents.
The< strong>pyrrolidine ring is a six-membered heterocyclic structure containing one nitrogen atom, which is known for its ability to mimic the bioisosteric properties of other nitrogen-containing heterocycles such as piperidine and morpholine. This feature makes< strong>pyrrolidine derivatives highly valuable in drug design, as they can effectively engage with biological targets without altering the overall pharmacophoric framework significantly. The presence of a< strong>3-bromophenyl substituent further enhances its utility by providing a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various pathological processes. (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride has emerged as a promising scaffold for designing PPI modulators due to its ability to interact with hydrophobic pockets and aromatic residues within the target proteins. Studies have demonstrated its potential in disrupting aberrant signaling pathways associated with diseases such as cancer and neurodegeneration.
One of the most compelling aspects of this compound is its enantioselective properties. The (R)-configuration of the< strong>pyrrolidine hydrochloride moiety ensures that the compound exhibits high selectivity towards specific biological targets, minimizing off-target effects. This enantioselectivity is particularly important in drug development, where the presence of multiple enantiomers can lead to vastly different pharmacological profiles. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for both in vitro and in vivo studies.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride and its target proteins with remarkable accuracy. Molecular docking studies have revealed that this compound can effectively bind to PPIs by occupying key binding pockets through its bromophenyl and pyrrolidine moieties. These insights have guided the optimization of lead compounds into potent inhibitors with improved pharmacokinetic profiles.
The synthesis of (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride involves multi-step organic transformations, starting from commercially available precursors such as 3-bromobenzaldehyde and L-proline derivatives. The key step involves the formation of a pyrrolidine ring through intramolecular cyclization, followed by bromination and salt formation. Recent improvements in synthetic methodologies have streamlined this process, allowing for higher yields and purities, which are essential for preclinical and clinical studies.
In preclinical studies, (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride has shown promising activity against various disease models. For instance, in cancer research, it has demonstrated the ability to inhibit the activity of tyrosine kinases involved in tumor growth and metastasis. Additionally, its potential as an antiviral agent has been explored, with early studies indicating efficacy against certain viral proteases. These findings highlight its broad therapeutic applicability and underscore the need for further investigation into its mechanism of action.
The pharmacokinetic properties of (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride have been thoroughly evaluated using non-clinical models. Data from these studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for systemic administration. However, challenges such as rapid clearance may require optimization strategies such as prodrug design or co-administration with metabolic inhibitors.
The future direction of research on (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride lies in expanding its therapeutic applications through structure-activity relationship (SAR) studies and derivatization efforts. By modifying key functional groups such as the bromophenyl moiety or introducing additional substituents into the pyrrolidine ring, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from debilitating diseases.
In conclusion, (R)-2-(3-Bromophenyl)pyrrolidine hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent scaffold for designing PPI modulators and other bioactive molecules. With ongoing research focused on optimizing its synthesis, pharmacological properties, and therapeutic applications, this compound is poised to make substantial contributions to drug discovery efforts in the coming years.
1391550-13-2 ((R)-2-(3-Bromophenyl)pyrrolidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)